2-(4-Isobutylphenyl)quinoline-4-carbonyl chloride
Overview
Description
2-(4-Isobutylphenyl)quinoline-4-carbonyl chloride (IPQC) is a novel chemical compound that has recently been synthesized and studied for its potential applications in various scientific research areas. It is a derivative of quinoline and is composed of a quinoline ring with a 4-carbon side chain and a chlorine atom at the 4-position. IPQC has been studied for its use in organic synthesis, as a catalyst in various reactions, and as a potential therapeutic agent.
Scientific Research Applications
Proteomics Research
2-(4-Isobutylphenyl)quinoline-4-carbonyl chloride: is utilized in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions . This compound may be used as a reagent or a building block in synthesizing peptides or small molecules that interact with proteins, aiding in the identification and understanding of protein function and interaction networks within cells.
Molecular Formula Studies
With a molecular formula of C20H18ClNO and a molecular weight of 323.82 , this compound is ideal for research that requires precise molecular weight measurements . It can be used in mass spectrometry to help calibrate instruments or as a standard in quantitative analysis.
Analytical Chemistry
In analytical chemistry, 2-(4-Isobutylphenyl)quinoline-4-carbonyl chloride can serve as a reference compound for chromatographic analysis . Its unique chemical structure allows it to be a benchmark in studying the behavior of similar organic compounds under various chromatographic conditions.
Chemical Synthesis
This compound is a valuable intermediate in the synthesis of complex organic molecules. It can be used to introduce the quinoline moiety into larger molecules, which is a common structure in many pharmaceuticals and organic materials .
Biochemical Assays
Researchers may employ 2-(4-Isobutylphenyl)quinoline-4-carbonyl chloride in biochemical assays to study enzyme-substrate interactions . Its structure could mimic certain substrates or inhibitors, providing insights into enzyme mechanisms and potential drug targets.
Controlled Environment and Cleanroom Solutions
The stability and reactivity of 2-(4-Isobutylphenyl)quinoline-4-carbonyl chloride make it suitable for use in controlled environments and cleanrooms . It can be used in the development of cleaning solutions or processes that require stringent control of chemical reactivity.
properties
IUPAC Name |
2-[4-(2-methylpropyl)phenyl]quinoline-4-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClNO/c1-13(2)11-14-7-9-15(10-8-14)19-12-17(20(21)23)16-5-3-4-6-18(16)22-19/h3-10,12-13H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDJCIWGCBRRFHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Isobutylphenyl)quinoline-4-carbonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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